4-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide

• IUPAC Name: 4-[(3-chloro-4-methoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C14H13ClN2O4S/c1-21-13-7-6-11(8-12(13)15)22(19,20)17-10-4-2-9(3-5-10)14(16)18/h2-8,17H,1H3,(H2,16,18)
• InChI Key: CTBDYWHQUOXGKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)N)Cl
• Molecular Formula: C14H13ClN2O4S
• Molecular Weight: 340.8 g/mol

Description

4-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is a sulfonamide derivative that has shown promise in a variety of biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of 4-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide is complex and varies depending on the specific enzyme being targeted. In general, it works by binding to the active site of the enzyme, preventing it from carrying out its normal function. This can lead to changes in cellular signaling pathways and gene expression, ultimately affecting cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide vary depending on the specific enzyme being targeted. In general, it has been shown to affect a variety of cellular processes, including cell proliferation, apoptosis, and gene expression. It has also been shown to have potential applications in cancer research, as it can inhibit the activity of enzymes involved in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide is its ability to selectively inhibit specific enzymes, making it a valuable tool for studying cellular processes. However, it is important to note that its effects can be complex and may vary depending on the specific enzyme being targeted. Additionally, its use may be limited by its solubility in aqueous solutions and potential toxicity.

Future Directions

There are many potential future directions for research on 4-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide. One area of interest is its potential applications in cancer research, as it has been shown to inhibit the activity of enzymes involved in tumor growth and metastasis. Additionally, it may have applications in the study of other cellular processes, such as inflammation and immune function. Further research is needed to fully understand its mechanisms of action and potential applications in scientific research.

Synthesis Methods

The synthesis of 4-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide involves the reaction of 4-aminobenzoic acid with 3-chloro-4-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

4-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}benzamide has been widely studied for its potential applications in scientific research. It has been shown to inhibit the activity of a variety of enzymes, including carbonic anhydrase, histone deacetylase, and protein kinase. This inhibition can lead to changes in cellular signaling pathways and gene expression, making it a valuable tool for studying cellular processes.